4-Pentynoic acid 4-Pentynoic acid 4-Pentynoic acid undergoes copper-catalyzed intramolecular cyclizations to form enol lactones. It also reacts with 1-bromo-1-alkynes in the presence of a Pd catalyst to yield biologically active ynenol lactones.

Brand Name: Vulcanchem
CAS No.: 6089-09-4
VCID: VC21120174
InChI: InChI=1S/C5H6O2/c1-2-3-4-5(6)7/h1H,3-4H2,(H,6,7)
SMILES: C#CCCC(=O)O
Molecular Formula: C5H6O2
Molecular Weight: 98.10 g/mol

4-Pentynoic acid

CAS No.: 6089-09-4

Cat. No.: VC21120174

Molecular Formula: C5H6O2

Molecular Weight: 98.10 g/mol

* For research use only. Not for human or veterinary use.

4-Pentynoic acid - 6089-09-4

Specification

Description 4-Pentynoic acid undergoes copper-catalyzed intramolecular cyclizations to form enol lactones. It also reacts with 1-bromo-1-alkynes in the presence of a Pd catalyst to yield biologically active ynenol lactones.

CAS No. 6089-09-4
Molecular Formula C5H6O2
Molecular Weight 98.10 g/mol
IUPAC Name pent-4-ynoic acid
Standard InChI InChI=1S/C5H6O2/c1-2-3-4-5(6)7/h1H,3-4H2,(H,6,7)
Standard InChI Key MLBYLEUJXUBIJJ-UHFFFAOYSA-N
SMILES C#CCCC(=O)O
Canonical SMILES C#CCCC(=O)O
Melting Point 57.7 °C

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